Cas no 2344-23-2 (Boronic acid, hexyl-, dimethyl ester)

Boronic acid, hexyl-, dimethyl ester structure
2344-23-2 structure
Product Name:Boronic acid, hexyl-, dimethyl ester
CAS No:2344-23-2
MF:C8H19BO2
MW:158.046262979507
CID:1414209
PubChem ID:529041
Update Time:2025-04-20

Boronic acid, hexyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, hexyl-, dimethyl ester
    • hexyl(dimethoxy)borane
    • 2344-23-2
    • hexyl-dimethoxyborane
    • dimethyl 1-hexaneboronate
    • Borane, dimethoxy, hexyl
    • NEGKMWMOGLVJDA-UHFFFAOYSA-N
    • DTXSID50336088
    • SCHEMBL734629
    • dimethyl hexylboronate
    • Inchi: 1S/C8H19BO2/c1-4-5-6-7-8-9(10-2)11-3/h4-8H2,1-3H3
    • InChI Key: NEGKMWMOGLVJDA-UHFFFAOYSA-N
    • SMILES: O(B(CCCCCC)OC)C

Computed Properties

  • Exact Mass: 157.15147
  • Monoisotopic Mass: 158.1478100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 2.34770
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